Cas no 728-84-7 (2-Bromo-1,3-diphenylpropane-1,3-dione)

2-Bromo-1,3-diphenylpropane-1,3-dione structure
728-84-7 structure
Product Name:2-Bromo-1,3-diphenylpropane-1,3-dione
CAS No:728-84-7
MF:C15H11BrO2
MW:303.150643587112
MDL:MFCD00020687
CID:564671
PubChem ID:24885564
Update Time:2025-04-19

2-Bromo-1,3-diphenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione,2-bromo-1,3-diphenyl-
    • 2-BROMO-1,3-DIPHENYL-3-PROPANEDIONE
    • 2-BROMO-1,3-DIPHENYL-PROPANE-1,3-DIONE
    • 2-Bromo-1,3-diphenylpropane-1,3-dione
    • 1,3-diphenyl-2-bromopropane-1,3-dione
    • 1,3-PROPANEDIONE,2-BROMO-1,3-DIPHENYL
    • 2-Bromo-1,3-diphenyl-1,3-propanedione
    • 2-bromo-1,3-diphenyldiketone
    • 2-bromo-1,3-diphenylpropan-1,3-dione
    • 2-bromodibenzoylmethane
    • Bromodibenzoylmethane
    • Dibenzoylbromomethane
    • Methane,dibenzoylbromo
    • PhCOCHBrCOPh
    • 1,3-PROPANEDIONE, 2-BROMO-1,3-DIPHENYL-
    • 4-07-00-02515 (Beilstein Handbook Reference)
    • AKOS001042125
    • NSC32217
    • NSC 32217
    • METHYL2-[3-(2-CHLOROETHYL)UREIDO]BENZOATE
    • SR-01000046930
    • EN300-06475
    • WLN: RVYEVR
    • SCHEMBL330776
    • alpha-Bromodibenzoylmethane
    • AI3-16123
    • BRN 0612475
    • Dibenzoylmethylbromide
    • SR-01000046930-1
    • 728-84-7
    • CS-0098531
    • Dibenzoylmethylbromid
    • DTXSID8061058
    • Bromo-dibenzoyl-methane
    • 1, 2-bromo-1,3-diphenyl-
    • 2-Bromo-1,3-diphenylpropane-1,3-dione, 97%
    • Methane, dibenzoylbromo-
    • NSC-32217
    • MFCD00020687
    • BYAJHZYXPBREEK-UHFFFAOYSA-N
    • DTXCID8047349
    • G84243
    • MDL: MFCD00020687
    • Inchi: 1S/C15H11BrO2/c16-13(14(17)11-7-3-1-4-8-11)15(18)12-9-5-2-6-10-12/h1-10,13H
    • InChI Key: BYAJHZYXPBREEK-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 301.99400
  • Monoisotopic Mass: 301.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.4631 (rough estimate)
  • Melting Point: 89-93 °C
  • Boiling Point: 403.4±30.0 °C at 760 mmHg
  • Flash Point: 114.5±11.1 °C
  • Refractive Index: 1.4650 (estimate)
  • PSA: 34.14000
  • LogP: 3.51570
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Bromo-1,3-diphenylpropane-1,3-dione Security Information

  • Symbol: GHS06 GHS09
  • Signal Word:Danger
  • Hazard Statement: H301-H315-H319-H335-H400
  • Warning Statement: P261-P273-P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38-50
  • Safety Instruction: 26-61
  • RTECS:TZ1925000
  • Hazardous Material Identification: Xn N
  • HazardClass:9
  • PackingGroup:
  • Risk Phrases:R22; R36/37/38; R50
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-1,3-diphenylpropane-1,3-dione Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromo-1,3-diphenylpropane-1,3-dione Pricemore >>

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2-Bromo-1,3-diphenylpropane-1,3-dione Production Method

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